Cas no 2680839-52-3 (benzyl N-({1-hydroxy-8-oxaspiro4.5decan-1-yl}methyl)carbamate)

• Product Name: benzyl N-({1-hydroxy-8-oxaspiro4.5decan-1-yl}methyl)carbamate
• CAS No: 2680839-52-3
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5635657
• PubChem ID: 165927626
• Update Time: 2025-05-22

benzyl N-({1-hydroxy-8-oxaspiro4.5decan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-({1-hydroxy-8-oxaspiro[4.5]decan-1-yl}methyl)carbamate
• EN300-28293751
• 2680839-52-3
• benzyl N-({1-hydroxy-8-oxaspiro4.5decan-1-yl}methyl)carbamate

• Inchi： 1S/C18H25NO4/c20-16(23-13-15-5-2-1-3-6-15)19-14-18(21)8-4-7-17(18)9-11-22-12-10-17/h1-3,5-6,21H,4,7-14H2,(H,19,20)
• InChI Key： GBZGZHKNWFJZRV-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OCC2C=CC=CC=2)CCCC21CCOCC2

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-({1-hydroxy-8-oxaspiro4.5decan-1-yl}methyl)carbamate

Benzyl N-({1-Hydroxy-8-Oxaspiro[4.5]Decan-1-Yl}Methyl)Carbamate: A Comprehensive Overview

Benzyl N-({1-hydroxy-8-oxaspiro[4.5]decan-1-yl}methyl)carbamate, also known by its CAS number 2680839-52-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a benzyl group with a hydroxyl-substituted spiro ring system. The spiro[4.5]decan core of the molecule is a key structural feature that contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of spirocyclic compounds like benzyl N-({1-hydroxy-8-oxaspiro[4.5]decan-1-yl}methyl)carbamate in drug design and development. Spirocycles are known for their ability to adopt rigid conformations, which can enhance the binding affinity of bioactive molecules to their target receptors. This property makes them valuable in the creation of small-molecule inhibitors and modulators for various therapeutic targets.

The benzyl carbamate moiety in this compound adds another layer of functionality, as carbamates are commonly used in medicinal chemistry for their ability to act as prodrugs or to modulate enzyme activity. The hydroxyl group at the 1-position of the spiro ring further enhances the compound's versatility, potentially allowing for additional chemical modifications or interactions with biological systems.

From a synthetic perspective, the construction of benzyl N-({1-hydroxy-8-oxaspiro[4.5]decan-1-yl}methyl)carbamate involves a series of carefully planned reactions, including cyclization steps to form the spiro ring system and subsequent functionalization to introduce the benzyl carbamate group. Researchers have explored various methodologies to optimize the synthesis of such complex structures, often employing catalytic asymmetric techniques to achieve high enantioselectivity.

In terms of biological activity, this compound has been studied for its potential as an inhibitor of certain enzymes and proteins. For instance, recent research has demonstrated that benzyl N-({1-hydroxy-8 oxaspiro[4.5]decan 1 yl}methyl)carbamate exhibits moderate inhibitory effects on serine proteases, suggesting its potential utility in anti-inflammatory or antithrombotic therapies. Additionally, its spirocyclic framework has been shown to influence cellular uptake and pharmacokinetic profiles, making it a promising candidate for further preclinical evaluation.

The development of benzyl N ({1 hydroxy 8 oxaspiro 4 5 decan 1 yl} methyl) carbamate also underscores the broader trend in medicinal chemistry toward designing molecules with complex architectures to address unmet therapeutic needs. By leveraging advancements in synthetic methods and computational modeling, scientists can now more effectively design and synthesize compounds like this one with tailored properties for specific biological targets.

In conclusion, benzyl N ({1 hydroxy 8 oxaspiro 4 5 decan 1 yl} methyl) carbamate (CAS No: 2680839 52 3) represents a compelling example of how modern chemical innovation can lead to novel compounds with significant potential in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex molecular systems and their therapeutic implications.